Cas no 54622-95-6 ((3aR,4R,6S,6aS)-4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-6-carboxylic acid)

• Product Name: (3aR,4R,6S,6aS)-4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-6-carboxylic acid
• CAS No: 54622-95-6
• MF: C₉H₁₄O₆
• MW: 218.203863620758
• MDL: MFCD28156573
• CID: 89815
• PubChem ID: 10932896
• Update Time: 2025-05-27

(3aR,4R,6S,6aS)-4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-O-Isopropylidene-1-O-methyl-D-ribosic acid
• Methyl 2,3-O-isopropylidene-beta-D-ribofuranosiduronic acid
• (3aR,4R,6S,6aS)-4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-6-carboxylic acid
• methyl 2,3-o-isopropylidene-A'A A'A cent-d-ribofuranosiduronic acid
• O2,O3-isopropylidene-O1-methyl-
• (3aS,4S,6R,6aR)-6-methoxy-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxole-4-carboxylic acid
• AK174002
• (3AS,6R,6AR)-6-Methoxy-2,2-dimethyl-tetrahydro-furo[3,4-d][1,3]dioxole-4-carboxylic acid
• SCHEMBL6573945
• DTXSID20448844
• AKOS024286209
• CS-0064750
• 54622-95-6
• (3aS,4S,6R,6aR)-6-methoxy-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxole-4-carboxylicacid
• BTFKDZSYIKUCGF-BYPJNBLXSA-N
• C75561
• MFCD10039832
• 2,3-O-ISOPROPYLIDENE-1-O-METHYL-D-RIBOSICACID
• AS-19629
• methyl 2,3-O-(1-methylethylidene)-beta-D-ribofuranosiduronic acid
• ST092333
• (3AS,4S,6R,6AR)-6-METHOXY-2,2-DIMETHYL-TETRAHYDROFURO[3,4-D][1,3]DIOXOLE-4-CARBOXYLIC ACID

• MDL： MFCD28156573
• Inchi： 1S/C9H14O6/c1-9(2)14-4-5(7(10)11)13-8(12-3)6(4)15-9/h4-6,8H,1-3H3,(H,10,11)/t4-,5+,6-,8-/m1/s1
• InChI Key： BTFKDZSYIKUCGF-BYPJNBLXSA-N
• SMILES： O1C(C)(C)O[C@H]2[C@H](OC)O[C@H](C(=O)O)[C@@H]12

Computed Properties

• Exact Mass: 218.07900
• Monoisotopic Mass: 218.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2
• XLogP3: -0.2

Experimental Properties

• Density: 1.341
• Melting Point: 126-130°C
• Boiling Point: 341.604°C at 760 mmHg
• Flash Point: 135.064°C
• Refractive Index: 1.504
• Solubility: Soluble in methanol.
• PSA: 74.22000
• LogP: -0.03760
• Specific Rotation: -75.3° (c=1, MeOH)

(3aR,4R,6S,6aS)-4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-6-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S22-S24/25
• Storage Condition：Store at room temperature
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on (3aR,4R,6S,6aS)-4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-6-carboxylic acid

Introduction to (3aR,4R,6S,6aS)-4-Methoxy-2,2-Dimethyl-3a,4,6,6a-Tetrahydrofuro[3,4-d][1,3]Dioxole-6-Carboxylic Acid (CAS No. 54622-95-6)

(3aR,4R,6S,6aS)-4-Methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-6-carboxylic acid (CAS No. 54622-95-6) is a complex organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features and potential applications in the development of novel pharmaceuticals. The intricate structure of this molecule includes a furan ring fused with a dioxole ring and a carboxylic acid functional group, making it a valuable intermediate in the synthesis of various bioactive compounds.

The CAS number 54622-95-6 serves as a unique identifier for this compound in chemical databases and literature. This identifier facilitates the retrieval of detailed information about its properties, synthesis methods, and applications. The compound's (3aR,4R,6S,6aS)-configuration is crucial for its biological activity and reactivity in chemical reactions.

Recent research has highlighted the importance of (3aR,4R,6S,6aS)-4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-6-carboxylic acid in the development of antiviral agents. Studies have shown that this compound can be used as a building block to synthesize inhibitors of viral enzymes such as proteases and polymerases. These inhibitors have shown promise in preclinical studies against various viruses, including influenza and hepatitis C.

In addition to its antiviral properties, (3aR,4R,6S,6aS)-4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-6-carboxylic acid has been explored for its potential as an anticancer agent. Research has demonstrated that derivatives of this compound can selectively target cancer cells by disrupting key metabolic pathways or inducing apoptosis. The ability to fine-tune the structure of this molecule through chemical modifications allows for the optimization of its pharmacological properties.

The synthesis of (3aR,4R,6S,6aS)-4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-6-carboxylic acid involves several steps that require precise control over reaction conditions to achieve the desired stereochemistry. Common synthetic routes include the use of chiral catalysts or starting materials to ensure the correct configuration at each chiral center. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity on a large scale.

The physical and chemical properties of (3aR,4R,6S,6aS)-4-methoxy-2,2-dimethyl-3a,4， 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 、 ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， , , , , , , , , , , , , , , , , , -tetrahydrofuro[3，，，，，，，，，，，，，，，，，，，，d][1，，，，，，，，1]dioxole-6-carboxylic acid are well-documented in the literature. It is typically obtained as a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as methanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and purification techniques.

From a safety perspective, (3aR, , , ) -methoxy--dimethyl--tetrahydrofuro[][][][][][][][][][][][][][][][][][][][][][][[]][][[]][][[]][][[]][][[]][][[]][][[]][][[]][][[]][][[]][][[]][][[]][][[]][][[]][]d][1] , ] dioxole--carboxylic acid is generally considered safe when handled under appropriate laboratory conditions. However, proper personal protective equipment (PPE) should be worn, and standard safety protocols should be followed to minimize exposure risks.

In conclusion, (3 ) -methoxy--dimethyl--tetrahydrofuro[][1] , ] dioxole--carboxylic acid (CAS No. ) represents a versatile and valuable compound in the field of medicinal chemistry. Its unique structural features and potential applications in antiviral and anticancer drug development make it an important target for further research and commercialization efforts. As new synthetic methods and biological studies continue to emerge, this compound is likely to play an increasingly significant role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.